1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol 1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol Alpha-Chloralose is an avicide, and a rodenticide used to kill mice in temperatures below 15 °C. It is also widely used in neuroscience and veterinary medicine as an anesthetic and sedative.
Brand Name: Vulcanchem
CAS No.: 15879-93-3
VCID: VC0518098
InChI: InChI=1S/C8H11Cl3O6/c9-8(10,11)7-16-5-3(14)4(2(13)1-12)15-6(5)17-7/h2-7,12-14H,1H2/t2?,3-,4+,5+,6+,7+/m0/s1
SMILES: C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O
Molecular Formula: C8H11Cl3O6
Molecular Weight: 309.5 g/mol

1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol

CAS No.: 15879-93-3

Inhibitors

VCID: VC0518098

Molecular Formula: C8H11Cl3O6

Molecular Weight: 309.5 g/mol

Purity: 98%

1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol - 15879-93-3

CAS No. 15879-93-3
Product Name 1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
Molecular Formula C8H11Cl3O6
Molecular Weight 309.5 g/mol
IUPAC Name 1-[(2R,3aR,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
Standard InChI InChI=1S/C8H11Cl3O6/c9-8(10,11)7-16-5-3(14)4(2(13)1-12)15-6(5)17-7/h2-7,12-14H,1H2/t2?,3-,4+,5+,6+,7+/m0/s1
Standard InChIKey OJYGBLRPYBAHRT-ZMKYHYQQSA-N
Isomeric SMILES C([C@H]([C@@H]1[C@@H]([C@@H]2[C@H](O1)O[C@@H](O2)C(Cl)(Cl)Cl)O)O)O
SMILES C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O
Canonical SMILES C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O
Appearance Solid powder
Melting Point 183.0 °C
Description Alpha-Chloralose is an avicide, and a rodenticide used to kill mice in temperatures below 15 °C. It is also widely used in neuroscience and veterinary medicine as an anesthetic and sedative.
Purity 98%
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms alpha Chloralose
alpha-Chloralose
Anhydroglucochloral
beta Chloralose
beta-Chloralose
Chloralose
Glucochloral
Glucochloralose
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7: Alonso Bde C, Makarova T, Hess A. On the use of α-chloralose for repeated BOLD fMRI measurements in rats. J Neurosci Methods. 2011 Feb 15;195(2):236-40. doi: 10.1016/j.jneumeth.2010.12.010. Epub 2010 Dec 14. PubMed PMID: 21163302.
8: Williams KA, Magnuson M, Majeed W, LaConte SM, Peltier SJ, Hu X, Keilholz SD. Comparison of alpha-chloralose, medetomidine and isoflurane anesthesia for functional connectivity mapping in the rat. Magn Reson Imaging. 2010 Sep;28(7):995-1003. doi: 10.1016/j.mri.2010.03.007. Epub 2010 Apr 24. PubMed PMID: 20456892; PubMed Central PMCID: PMC3740561.
9: Tsurugizawa T, Uematsu A, Uneyama H, Torii K. Effects of isoflurane and alpha-chloralose anesthesia on BOLD fMRI responses to ingested L-glutamate in rats. Neuroscience. 2010 Jan 13;165(1):244-51. doi: 10.1016/j.neuroscience.2009.10.006. Epub 2009 Oct 9. PubMed PMID: 19819307.
10: Kufahl PR, Pentkowski NS, Heintzelman K, Neisewander JL. Cocaine-induced Fos expression is detectable in the frontal cortex and striatum of rats under isoflurane but not alpha-chloralose anesthesia: implications for FMRI. J Neurosci Methods. 2009 Jul 30;181(2):241-8. doi: 10.1016/j.jneumeth.2009.05.012. Epub 2009 May 23. PubMed PMID: 19467261; PubMed Central PMCID: PMC2748745.
11: Sommers MG, van Egmond J, Booij LH, Heerschap A. Isoflurane anesthesia is a valuable alternative for alpha-chloralose anesthesia in the forepaw stimulation model in rats. NMR Biomed. 2009 May;22(4):414-8. doi: 10.1002/nbm.1351. PubMed PMID: 19003937.
12: Wang K, Zheng C, Wu C, Gao M, Liu Q, Yang K, Ellsworth K, Xu L, Wu J. alpha-Chloralose diminishes gamma oscillations in rat hippocampal slices. Neurosci Lett. 2008 Aug 15;441(1):66-71. doi: 10.1016/j.neulet.2008.06.014. Epub 2008 Jun 8. PubMed PMID: 18597935.
13: Aburto-Luna V, Meza-León RL, Bernès S. (R)-3,4,5-Tride-oxy-5,6-didehydro-1,2-O-(2,2,2-trichloro-ethyl-idene)-α-d-gluco-f uran-ose-6,3-carbolactone: a new derivative of α-chloralose. Acta Crystallogr Sect E Struct Rep Online. 2008 Aug 20;64(Pt 9):o1784. doi: 10.1107/S1600536808026196. PubMed PMID: 21201764; PubMed Central PMCID: PMC2960566.
14: Luckl J, Keating J, Greenberg JH. Alpha-chloralose is a suitable anesthetic for chronic focal cerebral ischemia studies in the rat: a comparative study. Brain Res. 2008 Jan 29;1191:157-67. Epub 2007 Nov 28. PubMed PMID: 18096143; PubMed Central PMCID: PMC2266075.
15: Shih YY, Chen YY, Chen JM, Lung Y, Chen JY, Chang C, Chen JC, Jaw FS. Exploring nociceptive response by BOLD fMRI in alpha-chloralose anesthetized rats. Conf Proc IEEE Eng Med Biol Soc. 2006;1:33-6. PubMed PMID: 17946376.
16: Lawrence J, Stroman PW, Malisza KL. Functional MRI of the cervical spinal cord during noxious and innocuous thermal stimulation in the alpha-chloralose- and halothane-anesthetized rat. Magn Reson Imaging. 2008 Jan;26(1):1-10. Epub 2007 Jun 22. PubMed PMID: 17587529.
17: Lawrence J, Stroman PW, Malisza KL. Comparison of functional activity in the rat cervical spinal cord during alpha-chloralose and halothane anesthesia. Neuroimage. 2007 Feb 15;34(4):1665-72. Epub 2007 Jan 3. PubMed PMID: 17204434.
18: Yang J, Shen J. Increased oxygen consumption in the somatosensory cortex of alpha-chloralose anesthetized rats during forepaw stimulation determined using MRS at 11.7 Tesla. Neuroimage. 2006 Sep;32(3):1317-25. Epub 2006 Jun 21. PubMed PMID: 16797191.
19: Segev G, Yas-Natan E, Shlosberg A, Aroch I. Alpha-chloralose poisoning in dogs and cats: a retrospective study of 33 canine and 13 feline confirmed cases. Vet J. 2006 Jul;172(1):109-13. PubMed PMID: 16772135.
20: Xu S, Yang J, Li CQ, Zhu W, Shen J. Metabolic alterations in focally activated primary somatosensory cortex of alpha-chloralose-anesthetized rats measured by 1H MRS at 11.7 T. Neuroimage. 2005 Nov 1;28(2):401-9. Epub 2005 Sep 22. PubMed PMID: 16182571.
PubChem Compound 2723807
Last Modified Nov 11 2021
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